Cas no 1261874-94-5 (3-methyl-2-(trifluoromethyl)benzaldehyde)

• Product Name: 3-methyl-2-(trifluoromethyl)benzaldehyde
• CAS No: 1261874-94-5
• MF: C₉H₇F₃O
• MW: 188.146493196487
• CID: 1016443
• PubChem ID: 23340928
• Update Time: 2025-05-20

3-methyl-2-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-(trifluoromethyl)benzaldehyde
• 1261874-94-5
• Z1255449502
• SCHEMBL11409545
• EN300-6472612
• A902344
• OTNSOGFLSOMESD-UHFFFAOYSA-N

• Inchi： 1S/C9H7F3O/c1-6-3-2-4-7(5-13)8(6)9(10,11)12/h2-5H,1H3
• InChI Key： OTNSOGFLSOMESD-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=CC=CC=1C)(F)F

Computed Properties

• Exact Mass: 188.04489933g/mol
• Monoisotopic Mass: 188.04489933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-methyl-2-(trifluoromethyl)benzaldehyde

Recent Advances in the Application of 3-methyl-2-(trifluoromethyl)benzaldehyde (CAS: 1261874-94-5) in Chemical Biology and Pharmaceutical Research

The compound 3-methyl-2-(trifluoromethyl)benzaldehyde (CAS: 1261874-94-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic aldehyde, characterized by its trifluoromethyl and methyl substituents, exhibits unique physicochemical properties that make it a valuable building block in the synthesis of bioactive molecules. Recent studies have explored its potential as a key intermediate in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory, anticancer, and antimicrobial drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-methyl-2-(trifluoromethyl)benzaldehyde in the synthesis of potent kinase inhibitors. The researchers utilized this compound as a starting material to develop a series of pyrazole derivatives that showed remarkable selectivity against specific cancer-related kinases. The presence of the trifluoromethyl group was found to significantly enhance the metabolic stability of the resulting compounds, addressing a common challenge in drug development.

In the realm of antimicrobial research, a team from the University of Tokyo reported in Bioorganic & Medicinal Chemistry Letters (2024) the successful incorporation of 3-methyl-2-(trifluoromethyl)benzaldehyde into novel quinolone derivatives. These compounds exhibited enhanced activity against drug-resistant bacterial strains, with the trifluoromethyl group playing a crucial role in improving membrane permeability and target binding affinity. The study highlighted the compound's versatility in medicinal chemistry applications.

Recent advances in synthetic methodology have also expanded the applications of 1261874-94-5. A Nature Communications paper (2024) described an innovative photocatalytic approach for the late-stage functionalization of 3-methyl-2-(trifluoromethyl)benzaldehyde, enabling the efficient synthesis of complex molecular architectures. This breakthrough has opened new possibilities for the rapid generation of compound libraries for high-throughput screening in drug discovery programs.

The pharmaceutical industry has shown growing interest in this compound, with several patent applications filed in 2024 for its use in developing treatments for neurodegenerative diseases. The unique electronic properties imparted by the trifluoromethyl group appear to facilitate blood-brain barrier penetration, making derivatives of 3-methyl-2-(trifluoromethyl)benzaldehyde particularly promising for CNS-targeted therapies.

Despite these promising developments, challenges remain in the large-scale production and purification of 1261874-94-5. Recent process chemistry research has focused on optimizing synthetic routes to improve yield and reduce environmental impact. A 2024 study in Organic Process Research & Development reported a green chemistry approach using biocatalysis, achieving significant improvements in both efficiency and sustainability.

Looking forward, the unique structural features of 3-methyl-2-(trifluoromethyl)benzaldehyde continue to inspire innovative applications in chemical biology. Its combination of aromatic stability, synthetic versatility, and favorable physicochemical properties positions it as a valuable tool for medicinal chemists addressing current challenges in drug discovery and development.